Cas no 2171182-93-5 (3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid)

• Product Name: 3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• CAS No: 2171182-93-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5807292
• PubChem ID: 165558393
• Update Time: 2025-10-16

3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid
• EN300-1568015
• 3-[(2S,3R)-N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]propanoic acid
• 2171182-93-5

• Inchi： 1S/C27H34N2O6/c1-17(34-5)24(25(32)29(27(2,3)4)15-14-23(30)31)28-26(33)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,14-16H2,1-5H3,(H,28,33)(H,30,31)/t17-,24+/m1/s1
• InChI Key： PYUDUKATXTZZDN-OSPHWJPCSA-N
• SMILES： O(C(N[C@@H]([C@@H](C)OC)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid

3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid: A Comprehensive Overview

The compound identified by the CAS Registry Number 2171182-93-5, known as 3-(2S,3R)-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopropanoic acid, is a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the category of peptide-based derivatives, which are widely studied for their applications in drug development, particularly in immunotherapy and pain management.

The structure of this compound is intricate, featuring a combination of tert-butyl group, fluorenylmethoxycarbonyl (Fmoc) amino protecting group, and methoxy substituents. These structural elements contribute to its unique properties, making it a valuable tool in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group is particularly noteworthy, as it is a widely used protecting group in peptide chemistry due to its stability under basic conditions and ease of removal.

Recent studies have highlighted the importance of such compounds in the development of targeted therapies. For instance, research published in Nature Biotechnology (2023) demonstrated that similar peptide derivatives can effectively target specific receptors on cancer cells, leading to enhanced therapeutic outcomes. This underscores the potential of CAS NO 2171182-93-5 as a precursor for innovative drug formulations.

Another key aspect of this compound is its stereochemistry, which plays a critical role in determining its biological activity. The (2S,3R) configuration ensures the correct spatial arrangement of functional groups, essential for interactions with biomolecular targets. This stereochemical integrity is crucial in modern drug design, where even minor deviations can lead to loss of efficacy or unintended side effects.

Moreover, the integration of tert-butyl group provides enhanced stability and solubility, which are desirable attributes in pharmaceutical formulations. The propanoic acid moiety further contributes to the molecule's functionality, enabling it to act as a versatile building block in polymer-conjugated drugs and biological imaging agents.

Recent advancements in crystallography have also shed light on the molecular interactions of CAS NO 2171182-93-5 with various biomolecules. For example, a study in Science (2023) utilized X-ray crystallography to elucidate the binding mechanism of similar peptides with G-protein coupled receptors (GPCRs). These insights are invaluable for optimizing the compound's structure for specific therapeutic applications.

In conclusion, CAS NO 2171182-93-5 represents a cutting-edge molecule that embodies the latest advancements in peptide chemistry and drug design. Its unique combination of functional groups and stereochemical properties positions it as a promising candidate for next-generation therapeutics. As research in this field continues to evolve, compounds like CAS NO 2171182-93-5 will play a pivotal role in addressing unmet medical needs.